Cas no 35170-30-0 (Adenosine 5'-(trihydrogen diphosphate), potassium salt (1:?))

Adenosine 5'-(trihydrogen diphosphate), potassium salt (1:?) structure
35170-30-0 structure
Product Name:Adenosine 5'-(trihydrogen diphosphate), potassium salt (1:?)
CAS No:35170-30-0
MF:C10H12K3N5O10P2
MW:541.472206115723
CID:323473
PubChem ID:22807555
Update Time:2025-04-19

Adenosine 5'-(trihydrogen diphosphate), potassium salt (1:?) Chemical and Physical Properties

Names and Identifiers

    • Adenosine5'-(trihydrogen diphosphate), potassium salt (9CI)
    • Adenosine diphosphate potassium salt
    • Adenosine 5'-diphosphate potassium salt
    • Adenosine 5'-(trihydrogen diphosphate), potassium salt (9CI)
    • potassium adenosine diphosphate
    • 70285-70-0
    • Potassium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl diphosphate
    • Potassium((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyldiphosphate
    • tripotassium ({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphonato}oxy)phosphonate
    • Adenosine 5'-(trihydrogen diphosphate), potassium salt
    • EINECS 252-416-9
    • potassium;[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] hydrogen phosphate
    • C10-H15-N5-O10-P2.x-K
    • tripotassium;[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] phosphate
    • 35170-30-0
    • C10H15N5O10P2.xK
    • Adenosine 5'-diphosphate potassium salt
    • Adenosine diphosphate potassium salt
    • Adenosine-5''-diphosphoric acid potassium salt
    • Adenosine 5'-diphosphoric acid/potassium,(1:x) salt
    • Adenosine 5'-(trihydrogen diphosphate), potassium salt (1:?)
    • Inchi: 1S/C10H15N5O10P2.3K/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-27(21,22)25-26(18,19)20;;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,11,12,13)(H2,18,19,20);;;/q;3*+1/p-3/t4-,6-,7-,10-;;;/m1.../s1
    • InChI Key: VUMWUMOJSGMZBE-MSQVLRTGSA-K
    • SMILES: [K+].[K+].[K+].P(=O)([O-])(OP(=O)([O-])[O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 540.897
  • Monoisotopic Mass: 540.897
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 618
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 241A^2
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm